Cas no 1152687-93-8 (2-[(4-methylcyclohexyl)amino]butan-1-ol)

• Product Name: 2-[(4-methylcyclohexyl)amino]butan-1-ol
• CAS No: 1152687-93-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5230575
• PubChem ID: 43183068
• Update Time: 2026-03-07

2-[(4-methylcyclohexyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylcyclohexyl)amino]butan-1-ol

• Inchi： 1S/C11H23NO/c1-3-10(8-13)12-11-6-4-9(2)5-7-11/h9-13H,3-8H2,1-2H3
• InChI Key： CFGFHJORRCSBRH-UHFFFAOYSA-N
• SMILES： C(O)C(NC1CCC(C)CC1)CC

Additional information on 2-[(4-methylcyclohexyl)amino]butan-1-ol

2-[(4-Methylcyclohexyl)amino]butan-1-ol: A Comprehensive Overview

2-[(4-Methylcyclohexyl)amino]butan-1-ol, also known by its CAS number 1152687-93-8, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a cyclohexyl group with an amino alcohol functionality. The presence of the 4-methylcyclohexyl moiety imparts steric bulk and rigidity to the molecule, while the butan-1-ol group provides hydroxyl functionality, making it a valuable intermediate in synthetic chemistry.

The synthesis of 2-[(4-Methylcyclohexyl)amino]butan-1-ol typically involves amination reactions or reductive amination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the amino alcohol framework, which has shown promising results in terms of yield and purity.

In terms of applications, 2-[(4-Methylcyclohexyl)amino]butan-1-ol has been extensively studied for its potential as an intermediate in drug discovery. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules with specific pharmacokinetic properties. Recent studies have highlighted its role in the development of kinase inhibitors and GPCR modulators, where its stereochemistry plays a critical role in determining biological activity.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals, particularly as a precursor for herbicides and fungicides. The incorporation of the cyclohexyl group enhances the lipophilicity of the molecule, improving its bioavailability and efficacy in agricultural settings. Moreover, its hydroxyl group allows for further functionalization, enabling the creation of tailored agrochemical agents with enhanced performance characteristics.

The environmental impact of 2-[(4-Methylcyclohexyl)amino]butan-1-ol has also been a topic of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure that its use aligns with sustainable chemical practices. Results indicate that under aerobic conditions, the compound undergoes rapid mineralization, reducing its persistence in aquatic environments.

In conclusion, 2-[(4-Methylcyclohexyl)amino]butan-1-ol, with its unique structural features and diverse applications, remains a key compound in modern synthetic chemistry. Ongoing research continues to uncover new opportunities for its use while addressing environmental concerns through innovative synthesis methods and sustainable practices.